Cas no 13360-98-0 (1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetra-2-propen-1-yl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetra-2-propen-1-yl ester
• CAS No: 13360-98-0
• MF: C₂₂H₂₂O₈
• MW: 414.405287265778
• CID: 119508
• PubChem ID: 21880469
• Update Time: 2025-11-06

1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetra-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetra-2-propen-1-yl ester
• Tetraallyl PyroMellitate
• 13360-98-0
• SCHEMBL209680
• tetrakis(prop-2-enyl) benzene-1,2,4,5-tetracarboxylate
• tetraallyl benzene-1,2,4,5-tetracarboxylate
• DTXSID201334648
• tetraallylpyromell-itate
• FT-0767082
• tetraallylpyromellitate
• HEKQWIORQJRILW-UHFFFAOYSA-N

• Inchi： 1S/C22H22O8/c1-5-9-27-19(23)15-13-17(21(25)29-11-7-3)18(22(26)30-12-8-4)14-16(15)20(24)28-10-6-2/h5-8,13-14H,1-4,9-12H2
• InChI Key： HEKQWIORQJRILW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=C(C(=O)OCC=C)C(C(=O)OCC=C)=CC=1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 414.13100
• Monoisotopic Mass: 414.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.20000
• LogP: 3.05780

Additional information on 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetra-2-propen-1-yl ester

Introduction to 1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetra-2-propen-1-yl ester (CAS No. 13360-98-0)

1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetra-2-propen-1-yl ester, identified by the Chemical Abstracts Service Number (CAS No.) 13360-98-0, is a specialized organic compound with significant applications in the field of chemical synthesis and material science. This compound belongs to the class of benzenetricarboxylic acid derivatives and is characterized by its unique structure, which includes four esterified propenyl groups attached to a benzene ring substituted with four carboxylic acid groups. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various industrial and research applications.

The molecular structure of 1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetra-2-propen-1-yl ester consists of a central benzene ring with carboxylic acid substituents at the 1, 2, 4, and 5 positions. These carboxylic acid groups are further modified by esterification with propenyl groups (also known as allyl groups), which introduce double bonds into the molecule. This structural arrangement not only enhances the reactivity of the compound but also allows for diverse chemical modifications and functionalizations.

In recent years, this compound has garnered attention in academic and industrial research due to its potential applications in polymer chemistry and material science. The esterified propenyl groups can participate in various reactions such as Michael additions, Diels-Alder reactions, and cross-coupling reactions, making it a versatile building block for synthesizing more complex molecules. Additionally, the presence of multiple double bonds provides opportunities for polymerization and the development of novel materials with tailored properties.

One of the most promising areas of research involving 1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetra-2-propen-1-yl ester is in the field of conductive polymers. Conductive polymers are materials that can conduct electricity while maintaining their solid-state form. These materials have found applications in organic electronics such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and flexible electronics. The ability to incorporate this compound into polymer backbones can enhance the electrical conductivity and other electronic properties of these materials.

Recent studies have demonstrated that 1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetra-2-propen-1-yl ester can be used to synthesize novel copolymers that exhibit improved charge transport properties. By carefully controlling the reaction conditions and purification processes， researchers have been able to produce polymers with high molecular weights and well-defined architectures. These polymers have shown promise in applications such as flexible displays and wearable electronics， where lightweight， flexible， and conductive materials are highly desirable.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The propenyl groups can undergo various transformations， including hydrofunctionalization， alkylation， and oxidation， allowing for the introduction of additional functional groups or the modification of existing ones. This flexibility enables chemists to design custom molecules for specific applications， such as drug delivery systems or catalysts.

In addition to its role in polymer chemistry， 1，2，4，5-Benzenetetracarboxylic acid， 1，2，4，5-tetra-2-propenyl ester has potential applications in pharmaceutical research. The benzenetricarboxylic acid core is a common motif in many biologically active compounds، and modifications to this core can lead to new drug candidates with improved efficacy or reduced side effects. The presence of multiple reactive sites in this compound allows for extensive structural diversification through combinatorial chemistry approaches.

Recent advances in computational chemistry have also facilitated the study of 1，2，4，5-Benzenetetracarboxylic acid， 1，2，4，5-tetra-2-propenyl ester by enabling researchers to predict its behavior under different conditions without conducting extensive experimental trials. Molecular modeling studies have helped identify optimal reaction pathways and predict the outcomes of synthetic modifications، thereby accelerating the development process for new materials and compounds.

The synthesis of 1،2،4،5-Benzenetetracarboxylic acid， 1،2،4،5-tetra-2-propenyl ester typically involves multi-step reactions starting from commercially available precursors such as benzene derivatives or diesters. The process often requires careful control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have also made it possible to synthesize this compound more efficiently using less hazardous reagents.

The industrial production of this compound has been scaled up to meet the growing demand from research institutions and chemical manufacturers. Quality control measures are essential to ensure consistency across batches، particularly when used in sensitive applications such as pharmaceuticals or electronics. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC)， and mass spectrometry are commonly employed to verify the identity and purity of the final product.

The environmental impact of producing CAS No.13360-98-0 has also been a focus of recent research efforts。 Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption during production。 Additionally， researchers are exploring ways to recover solvents and other reagents for reuse through recycling processes。

In conclusion,CAS No1336098 plays an important role in modern chemical research due to its unique structure and versatile reactivity。 Its applications span across multiple fields including polymer science、organic electronics、and pharmaceuticals。 As our understanding of its properties continues to grow so too will its importance in developing new technologies and materials。